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Compound of Interest

Compound Name: Ganoderic acid D2

Cat. No.: B1591029 Get Quote

An in-depth exploration of the chemical identity, properties, and biological significance of

Ganoderic acid D2, a prominent triterpenoid from Ganoderma lucidum.

Abstract
Ganoderic acid D2, a lanostane-type triterpenoid isolated from the revered medicinal

mushroom Ganoderma lucidum, has garnered significant attention within the scientific

community. This technical guide provides a detailed overview of Ganoderic acid D2, focusing

on its chemical identifiers, physicochemical properties, and summarizing its known biological

activities and underlying mechanisms of action. The information presented herein is intended to

serve as a valuable resource for researchers, scientists, and professionals engaged in the

fields of natural product chemistry, pharmacology, and drug development.

Chemical Identity and Descriptors
Accurate identification of a chemical entity is paramount for research and development.

Ganoderic acid D2 is registered under the CAS number 97653-94-6.[1][2][3] A comprehensive

list of its chemical identifiers is provided in the table below, offering a standardized reference for

this compound.
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Identifier Type Value Source(s)

CAS Number 97653-94-6 [1][2][3]

Molecular Formula C₃₀H₄₂O₈ [1][2][4]

Molecular Weight 530.66 g/mol [1][2]

IUPAC Name

(6R)-6-

[(5R,7S,10S,12S,13R,14R,17

R)-7,12-dihydroxy-

4,4,10,13,14-pentamethyl-

3,11,15-trioxo-

1,2,5,6,7,12,16,17-

octahydrocyclopenta[a]phenan

thren-17-yl]-2-methyl-4-

oxoheptanoic acid

[4]

Synonyms

7,12-Dihydroxy-3,11,15,23-

tetraoxolanost-8-en-26-oic

acid; 7,12-Dihydroxy-

3,11,15,23-tetraoxo-

(7beta,12beta)-Lanost-8-en-

26-oic acid

[4]

InChI

InChI=1S/C30H42O8/c1-

14(10-16(31)11-

15(2)26(37)38)17-12-

21(34)30(7)22-18(32)13-19-

27(3,4)20(33)8-9-

28(19,5)23(22)24(35)25(36)29

(17,30)6/h14-15,17-

19,25,32,36H,8-13H2,1-7H3,

(H,37,38)

[4]

InChIKey
LCIUOVOXWPIXOR-

UHFFFAOYSA-N
[4]

SMILES CC(CC(=O)CC(C)C(=O)O)C1

CC(=O)C2(C1(C(C(=O)C3=C2

[4]
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C(CC4C3(CCC(=O)C4(C)C)C)

O)O)C)C

Physicochemical Properties
Understanding the physicochemical properties of Ganoderic acid D2 is crucial for its handling,

formulation, and for interpreting its biological activity.

Property Value Source(s)

Purity >98% (HPLC) [1][3]

Solubility
Soluble in Methanol and

DMSO.
[1][4]

Storage 2-8°C [1]

Structure Type Triterpenoid [1]

Biological Activities and Potential Applications
Ganoderic acids, as a class of triterpenoids from Ganoderma species, are known for a wide

array of biological activities, including anti-tumor, hepatoprotective, and 5-alpha reductase

inhibitory effects.[5] While specific experimental data and signaling pathways for Ganoderic
acid D2 were not detailed in the provided search results, the general activities of this

compound class suggest its potential as a valuable lead compound in drug discovery. Further

research is warranted to elucidate the specific mechanisms and therapeutic potential of

Ganoderic acid D2.

Experimental Considerations
For researchers intending to work with Ganoderic acid D2, several practical considerations

are important.

Solubility and Preparation of Stock Solutions
For in vitro assays, Ganoderic acid D2 can be dissolved in methanol or dimethyl sulfoxide

(DMSO).[1][4] It is advisable to prepare concentrated stock solutions in these solvents, which
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can then be diluted to the final desired concentration in aqueous buffers or cell culture media. It

is crucial to consider the final concentration of the organic solvent in the experimental setup to

avoid any solvent-induced artifacts.

Handling and Storage
Ganoderic acid D2 should be stored at 2-8°C to maintain its stability and integrity.[1] Proper

storage is essential to prevent degradation and ensure the reproducibility of experimental

results.

Future Directions
The comprehensive characterization of Ganoderic acid D2 presented in this guide provides a

solid foundation for future research. Key areas for further investigation include:

Elucidation of specific biological targets and signaling pathways.

In-depth investigation of its pharmacokinetic and pharmacodynamic properties.

Evaluation of its efficacy and safety in preclinical animal models for various diseases.

Development of optimized extraction and purification protocols to improve yield and purity.

Conclusion
Ganoderic acid D2 is a well-defined triterpenoid with significant potential for further scientific

exploration. This technical guide consolidates the currently available information on its

chemical identity and fundamental properties, providing a critical resource for the research

community. As our understanding of the intricate biological roles of natural products continues

to grow, compounds like Ganoderic acid D2 will undoubtedly play a crucial role in the

development of novel therapeutic strategies.

Appendix: Logical Relationship of Chemical
Identifiers
The following diagram illustrates the hierarchical and interconnected nature of the various

chemical identifiers for Ganoderic acid D2.
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Chemical Name & Synonyms

Standardized Identifiers

Structural Representations

Common Name
Ganoderic acid D2 IUPAC Name

(6R)-6-[(5R,7S,10S,12S,13R,14R,17R)-...-oxoheptanoic acid

is formally named

Synonyms
7,12-Dihydroxy-3,11,15,23-tetraoxolanost-8-en-26-oic acid...

is also known as

CAS Number
97653-94-6

is registered as

Molecular Formula
C30H42O8

implies

SMILES
CC(CC(=O)CC(C)C(=O)O)C1...

can be represented as

Molecular Weight
530.66 g/mol

determines

InChI
InChI=1S/C30H42O8/c1-14...

can be converted to InChIKey
LCIUOVOXWPIXOR-UHFFFAOYSA-N

generates hash

Click to download full resolution via product page

Caption: Interconnectivity of Ganoderic acid D2 chemical identifiers.:** Interconnectivity of

Ganoderic acid D2 chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1591029#ganoderic-acid-d2-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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